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Compound of Interest

Compound Name:
Tert-butyl (4-methylpiperidin-4-

YL)carbamate

Cat. No.: B062008 Get Quote

IUPAC Name: tert-butyl N-(4-methylpiperidin-4-yl)carbamate[1]

This technical guide provides a comprehensive overview of tert-butyl (4-methylpiperidin-4-
yl)carbamate, a key intermediate in pharmaceutical and chemical synthesis. The document

details its chemical and physical properties, a standard synthesis protocol, and its applications

in drug development and research.

Chemical and Physical Properties
The fundamental properties of tert-butyl (4-methylpiperidin-4-yl)carbamate are summarized

in the table below, providing a quick reference for researchers.
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Property Value

CAS Number 163271-08-7

Molecular Formula C₁₁H₂₂N₂O₂[1]

Molecular Weight 214.30 g/mol

Appearance White to off-white powder[1]

Boiling Point 308.407 °C at 760 mmHg[1]

Density 1.014 g/cm³[1]

Flash Point 140.32 °C[1]

pKa 12.75 ± 0.20 (Predicted)[1]

Solubility
Soluble in organic solvents, insoluble in water.

[1]

Synthesis Protocol
A general and effective method for the synthesis of tert-butyl (4-methylpiperidin-4-
yl)carbamate involves the deprotection of a benzoyl-protected precursor.[2]

General Procedure from (1-benzoyl-4-methylpiperidin-4-yl)carbamate:[2]

Dissolution: Dissolve tert-Butyl (1-benzoyl-4-methylpiperidin-4-yl)carbamate (1.0 mmol, 318

mg) in ethanol (3 mL).

Hydrolysis: Add 6 N aqueous sodium hydroxide (6.0 mmol, 1.0 mL) to the solution.

Reflux: Heat the reaction mixture at reflux for 8 hours.

Concentration: Upon completion of the reaction, concentrate the mixture under reduced

pressure.

Extraction: Add ethyl acetate (30 mL) to the concentrated residue.

Washing: Separate the organic layer and wash it twice with distilled water.
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Drying: Dry the organic layer over anhydrous magnesium sulfate.

Isolation: Concentrate the dried organic layer under reduced pressure and dry the resulting

product to yield tert-butyl (4-methylpiperidin-4-yl)carbamate.

Characterization Data:[2]

Mass Spectrum (EI, m/z): 214 [M]⁺

¹H-NMR (CDCl₃) δ: 4.37 (1H, br s), 2.84-2.80 (4H, m), 1.91 (2H, dt, J = 13.3, 3.9 Hz), 1.51

(2H, td, J = 12.9, 6.2 Hz), 1.44 (9H, s), 1.34 (3H, s)

Experimental Workflow Diagram
The following diagram illustrates the key steps in the synthesis of tert-butyl (4-
methylpiperidin-4-yl)carbamate.
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Synthesis workflow for tert-butyl (4-methylpiperidin-4-yl)carbamate.
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Applications in Research and Drug Development
Tert-butyl (4-methylpiperidin-4-yl)carbamate is a valuable building block in organic

synthesis, with significant applications in the pharmaceutical industry.[1][2] Its structure,

featuring a protected amine on a piperidine scaffold, makes it a versatile intermediate for the

synthesis of more complex molecules.[1]

Pharmaceutical Intermediates: It serves as a crucial intermediate in the synthesis of various

pharmaceutical compounds.[1] The tert-butoxycarbonyl (Boc) protecting group allows for

selective reactions at other positions of the molecule, which can be later removed under

acidic conditions.

Drug Discovery: This compound is utilized by medicinal chemists to introduce the 4-methyl-

4-aminopiperidine moiety into potential drug candidates. This structural motif is found in a

range of biologically active molecules.

Development of Therapeutic Agents: It is used in the synthesis of compounds being

investigated as potential therapeutic agents.[2]

Logical Relationship Diagram
The following diagram outlines the logical relationship of tert-butyl (4-methylpiperidin-4-
yl)carbamate as a synthetic intermediate.
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Role as a key synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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